Cas no 873930-78-0 (6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide)

6-Chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide is a specialized organic compound featuring a thiazole core linked to a pyridine-carboxamide moiety and an acetamidomethyl-substituted phenyl group. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or targeted therapeutics due to its heterocyclic diversity and functional group compatibility. The chloro and acetamido groups enhance reactivity for further derivatization, while the thiazole-pyridine framework may contribute to binding affinity in biological systems. Its well-defined synthetic route allows for precise modifications, making it a valuable intermediate for drug discovery and biochemical research. The compound's stability and solubility profile further support its applicability in experimental settings.
6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide structure
873930-78-0 structure
Product Name:6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide
CAS No:873930-78-0
MF:C18H15ClN4O2S
MW:386.855301141739
CID:6274815
PubChem ID:8850491
Update Time:2025-08-05

6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AB00743688-01
    • AKOS034526913
    • 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide
    • Z67726897
    • EN300-26610937
    • 873930-78-0
    • Inchi: 1S/C18H15ClN4O2S/c1-11(24)20-8-12-2-4-13(5-3-12)15-10-26-18(22-15)23-17(25)14-6-7-16(19)21-9-14/h2-7,9-10H,8H2,1H3,(H,20,24)(H,22,23,25)
    • InChI Key: PIXPGEMAQGPRFJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(NC1=NC(=CS1)C1C=CC(=CC=1)CNC(C)=O)=O

Computed Properties

  • Exact Mass: 386.0604246g/mol
  • Monoisotopic Mass: 386.0604246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 112Ų

6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610937-0.05g
6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide
873930-78-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide

6-Chloro-N-{4-[4-(Acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide (CAS No. 873930-78-0): A Comprehensive Overview

6-Chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide (CAS No. 873930-78-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide is intricate and well-defined. It consists of a pyridine core substituted with a chloro group at the 6-position and an amide linkage to a thiazole ring. The thiazole ring is further functionalized with a phenyl group that bears an acetamidomethyl substituent. This complex architecture contributes to the compound's unique pharmacological properties and potential therapeutic efficacy.

The synthesis of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide has been explored through various methodologies. One common approach involves the reaction of 6-chloropyridine-3-carboxylic acid with an appropriate thiazole derivative in the presence of coupling reagents such as HATU or EDC·HCl. The subsequent amide formation step is typically followed by the introduction of the acetamidomethyl substituent via nucleophilic substitution reactions. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further biological evaluation.

Recent studies have highlighted the potential biological activities of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide has shown promise as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide have also been investigated. Studies in animal models have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug candidate. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic index and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide in human subjects. Early phase I trials have demonstrated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These promising results have paved the way for larger-scale phase II and III trials to further assess its clinical potential.

In conclusion, 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide (CAS No. 873930-78-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable addition to the arsenal of modern medicine.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd